Cas no 115547-17-6 (cleistetroside-5)

• Product Name: cleistetroside-5
• CAS No: 115547-17-6
• MF: C₄₀H₇₀O₁₉
• MW: 854.972415447235
• CID: 1997280
• Update Time: 2025-04-21

cleistetroside-5 Chemical and Physical Properties

Names and Identifiers

• cleistetroside-5
• (-)-Cleistetroside 5

• Inchi： 1S/C40H70O19/c1-8-9-10-11-12-13-14-15-16-17-18-50-37-30(48)28(46)32(21(4)53-37)57-39-31(49)35(33(22(5)54-39)55-23(6)41)59-40-36(56-24(7)42)34(26(44)20(3)52-40)58-38-29(47)27(45)25(43)19(2)51-38/h19-22,25-40,43-49H,8-18H2,1-7H3
• InChI Key： QIUNGNZUSIAZDW-UHFFFAOYSA-N
• SMILES： OC1C(OC2C(OC(C)=O)C(OC3C(O)C(O)C(O)C(C)O3)C(O)C(C)O2)C(OC(C)=O)C(C)OC1OC1C(C)OC(OCCCCCCCCCCCC)C(O)C1O

Computed Properties

• Exact Mass: 854.451
• Monoisotopic Mass: 854.451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 59
• Rotatable Bond Count: 22
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268A^2
• XLogP3: 3.118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides